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Compound of Interest

Compound Name: Sulfabenz

Cat. No.: B111562 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sulfabenz, with the chemical name 4-amino-N-phenylbenzenesulfonamide, is a member of the

sulfonamide class of compounds.[1][2] Due to its stable chemical structure and representative

properties of the sulfonamide core, Sulfabenz is a suitable candidate for use as a reference

standard in the chromatographic analysis of other sulfonamides. Reference standards are

critical in analytical chemistry for the accurate identification and quantification of analytes. This

document provides detailed application notes and protocols for utilizing Sulfabenz as a

reference standard in the High-Performance Liquid Chromatography (HPLC) analysis of

sulfonamides, with a specific focus on the quantification of sulfamethazine in veterinary drug

residue analysis.

Chemical Properties of Sulfabenz:
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Property Value

IUPAC Name 4-amino-N-phenylbenzenesulfonamide

Synonyms Sulfabenz

CAS Number 127-77-5[1][2]

Molecular Formula C₁₂H₁₂N₂O₂S[1]

Molecular Weight 248.30 g/mol

Mechanism of Action of Sulfonamides
Sulfonamides act as antibacterial agents by competitively inhibiting the enzyme

dihydropteroate synthase (DHPS), which is crucial for the synthesis of folic acid in bacteria.

Folic acid is an essential nutrient for DNA synthesis and repair. By blocking its production,

sulfonamides impede bacterial growth and replication. The following diagram illustrates this

signaling pathway.
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Sample & Standard Preparation

Chromatographic Analysis

Data Processing & Quantification

Homogenize Chicken Muscle Sample

Extract with Acetonitrile

Solid-Phase Extraction (SPE) Cleanup

Reconstitute in Mobile Phase

Inject Sample and Standards into HPLC-UV

Prepare Sulfabenz Standard Solutions

Acquire Chromatographic Data

Generate Calibration Curve from Sulfabenz Standards

Quantify Sulfamethazine in Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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